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Compound of Interest

Compound Name: 4-Chloro-1-pentene

Cat. No.: B078099 Get Quote

IUPAC Name: 4-chloropent-1-ene[1][2] CAS Number: 10524-08-0[1][2][3][4]

This technical guide provides a comprehensive overview of 4-Chloro-1-pentene, a versatile

chemical intermediate. The guide is intended for researchers, scientists, and professionals in

drug development and materials science, detailing its chemical properties, synthesis, and key

reactions.

Chemical and Physical Properties
4-Chloro-1-pentene is a flammable, clear liquid.[1] Its bifunctional nature, containing both a

terminal alkene and a secondary alkyl chloride, makes it a valuable precursor in a variety of

organic syntheses.[1] A summary of its key properties is presented below.
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Property Value Source

Molecular Formula C₅H₉Cl [1][3][5][6][7][8]

Molecular Weight 104.58 g/mol [1][7]

Density 0.886 - 0.887 g/cm³ [1][5]

Boiling Point 98.5 °C at 760 mmHg [1][5][9]

Flash Point 2.4 °C [1][5][9]

Refractive Index 1.4140 - 1.418 [5][9]

Vapor Pressure 45.8 mmHg at 25 °C [5][9]
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Canonical SMILES CC(CC=C)Cl [1][5]

Experimental Protocols and Key Reactions
Synthesis of 4-Chloro-1-pentene

The primary industrial synthesis of 4-Chloro-1-pentene involves the allylic chlorination of 1-

pentene. This reaction is typically performed at high temperatures to favor substitution over

addition to the double bond.

Conceptual Protocol: Allylic Chlorination of 1-Pentene

Reactants: 1-pentene and chlorine gas (Cl₂).

Conditions: The reaction is conducted at elevated temperatures (e.g., >300 °C) in the gas

phase. This thermal energy promotes the homolytic cleavage of the Cl-Cl bond, initiating a

free-radical chain reaction. Alternatively, a radical initiator can be used at lower

temperatures.
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Mechanism:

Initiation: Chlorine molecules dissociate into chlorine radicals (Cl•) under heat or light.

Propagation: A chlorine radical abstracts an allylic hydrogen from 1-pentene, forming a

resonance-stabilized allyl radical and HCl. This radical then reacts with another molecule

of Cl₂ to yield 4-chloro-1-pentene and a new chlorine radical, which continues the chain.

Termination: The reaction is terminated by the combination of any two radical species.

Work-up and Purification: The product mixture is cooled, and the desired 4-chloro-1-
pentene is separated from byproducts and unreacted starting materials by fractional

distillation.

Diagram: Synthesis of 4-Chloro-1-pentene via Allylic Chlorination
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4-Chloro-1-pentene

3-Chloro-1-pentene

 ΔrH° = 4.2 kJ/mol [1, 13]
Transition State

(e.g., via carbocation intermediate
or concerted mechanism)

 Catalyst / Heat 

 Rearrangement 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation

Propagation

Termination

Monomer
(4-Chloro-1-pentene)

Carbocation (M⁺)

Initiator (I⁺)
(e.g., H⁺, Lewis Acid)

Attacks double bond

Monomer (M)

Reacts with

Growing Chain (Mₙ⁺)

Elongated Chain (Mₙ₊₁⁺)

+ M

Final Polymer

e.g., Chain Transfer
or Counter-ion reaction

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b078099?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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